(2,6-Dimethyl-4-morpholinyl)(2-fluorophenyl)methanone

• IUPAC Name: (2,6-dimethylmorpholin-4-yl)-(2-fluorophenyl)methanone
• InChI: InChI=1S/C13H16FNO2/c1-9-7-15(8-10(2)17-9)13(16)11-5-3-4-6-12(11)14/h3-6,9-10H,7-8H2,1-2H3
• InChI Key: WIRZYKIFMJGHTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)C(=O)C2=CC=CC=C2F
• Molecular Formula: C13H16FNO2
• DSSTOX Substance ID: DTXSID501212326
• Molecular Weight: 237.27 g/mol
• CAS RN: 349129-45-9

Description

2,6-Dimethyl-4-morpholinyl)(2-fluorophenyl)methanone is a synthetic organic compound that is used in the synthesis of a variety of drugs and pharmaceuticals. It is a versatile molecule that can be used in a wide range of applications, from drug synthesis to lab experiments. This article will provide an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for the use of 2,6-Dimethyl-4-morpholinyl)(2-fluorophenyl)methanone.

Scientific Research Applications

2,6-Dimethyl-4-morpholinyl)(2-fluorophenyl)methanone has a wide range of scientific research applications. It has been used in the synthesis of a variety of drugs, including antidepressants and anti-inflammatory agents. It has also been used in the synthesis of a variety of pharmaceuticals, including anticonvulsants and anti-cancer agents. Additionally, it has been used in the synthesis of a variety of dyes, pigments, and other compounds.

Mechanism of Action

The mechanism of action of 2,6-Dimethyl-4-morpholinyl)(2-fluorophenyl)methanone is not fully understood. However, it is believed that the compound acts as a substrate for enzymes, allowing them to catalyze reactions in the body. It is also believed that the compound may act as a neurotransmitter in the brain, influencing the activity of neurons.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,6-Dimethyl-4-morpholinyl)(2-fluorophenyl)methanone are not fully understood. However, it is believed that the compound may have a range of effects on the body, including the modulation of neurotransmitter levels, the regulation of gene expression, and the modulation of cell signaling pathways.

Advantages and Limitations for Lab Experiments

The use of 2,6-Dimethyl-4-morpholinyl)(2-fluorophenyl)methanone in laboratory experiments has a number of advantages. It is a versatile molecule that can be used in a variety of applications, from drug synthesis to lab experiments. Additionally, it is relatively easy to synthesize and can be used in a variety of reactions. However, there are some limitations to its use in lab experiments. It is a relatively expensive compound, and it can be difficult to obtain in large quantities. Additionally, it can be toxic if not handled properly.

Future Directions

The use of 2,6-Dimethyl-4-morpholinyl)(2-fluorophenyl)methanone in scientific research and lab experiments is likely to continue to increase in the future. It is a versatile molecule that can be used in a variety of applications, from drug synthesis to lab experiments. Additionally, it is relatively easy to synthesize and can be used in a variety of reactions. Future research may focus on its use in the synthesis of new drugs and pharmaceuticals, as well as its potential therapeutic applications. Additionally, future research may focus on its potential uses in gene therapy and other medical applications.

Synthesis Methods

2,6-Dimethyl-4-morpholinyl)(2-fluorophenyl)methanone can be synthesized in a variety of ways. One of the most common methods is known as the Buchwald-Hartwig amination, which involves the use of a palladium catalyst to form a C-N bond between an amine and an aryl halide. This method is especially useful for synthesizing a variety of aryl amines, including 2,6-Dimethyl-4-morpholinyl)(2-fluorophenyl)methanone.